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Compound of Interest

Compound Name: 2-Ethyl-1,3-dioxolane

Cat. No.: B3050401 Get Quote

For Immediate Reference: Researchers, scientists, and drug development professionals must

handle 2-Ethyl-1,3-dioxolane with stringent safety measures due to its flammable nature. This

guide provides essential, step-by-step operational and disposal plans to ensure laboratory

safety and compliance.

Essential Safety Information
2-Ethyl-1,3-dioxolane is a flammable liquid and requires careful handling to prevent ignition

and exposure.[1] While specific toxicity data for this compound is limited, it is prudent to treat it

as potentially harmful if inhaled, ingested, or in contact with skin.[2]

Quantitative Data
The following table summarizes the known physical and chemical properties of 2-Ethyl-1,3-
dioxolane and a closely related compound, 2-Ethyl-2-methyl-1,3-dioxolane, for which more

data is available.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3050401?utm_src=pdf-interest
https://www.benchchem.com/product/b3050401?utm_src=pdf-body
https://www.benchchem.com/product/b3050401?utm_src=pdf-body
https://fr.cpachem.com/msds?num=SB45684&dnl=sd_-_2-Ethyl-4-methyl-1%2C3-dioxolane_%5BCAS_4359-46-0%5D_%28SB45684%29_%28EU%29.pdf
https://pim-resources.coleparmer.com/sds/69667.pdf
https://www.benchchem.com/product/b3050401?utm_src=pdf-body
https://www.benchchem.com/product/b3050401?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property 2-Ethyl-1,3-dioxolane
2-Ethyl-2-methyl-1,3-
dioxolane (for reference)

Molecular Formula C₅H₁₀O₂ C₆H₁₂O₂

Molecular Weight 102.13 g/mol [3][4] 116.16 g/mol

CAS Number 2568-96-9[3][4] 126-39-6[2]

Appearance
Colorless to pale yellow clear

liquid (estimated)[5]
Clear, colorless liquid[2]

Boiling Point
111-112 °C @ 760 mmHg

(estimated)[5]
116-117 °C @ 760 mmHg

Flash Point 21.5 °C (71 °F) (estimated)[5] 12 °C (53.6 °F)[2]

Vapor Pressure
26.7 mmHg @ 25 °C

(estimated)[5]
Not available

Solubility in Water
35,320 mg/L @ 25 °C

(estimated)[5]
Not available

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is paramount when working with 2-Ethyl-1,3-
dioxolane.

Preparation and Engineering Controls
Ventilation: Always handle this chemical inside a certified chemical fume hood to minimize

inhalation exposure.[6]

Ignition Sources: Ensure the work area is free of open flames, sparks, and hot surfaces. Use

explosion-proof electrical equipment.[1][2]

Static Discharge: Ground and bond all containers and receiving equipment to prevent static

electricity discharge, which can ignite flammable vapors.[1][2]

Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible and in good working order.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-1_3-dioxolane
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C5H10O2/c1-2-5-6-3-4-7-5/h5H,2-4H2,1H3
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-1_3-dioxolane
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C5H10O2/c1-2-5-6-3-4-7-5/h5H,2-4H2,1H3
https://pim-resources.coleparmer.com/sds/69667.pdf
http://www.thegoodscentscompany.com/data/rw1523121.html
https://pim-resources.coleparmer.com/sds/69667.pdf
http://www.thegoodscentscompany.com/data/rw1523121.html
http://www.thegoodscentscompany.com/data/rw1523121.html
https://pim-resources.coleparmer.com/sds/69667.pdf
http://www.thegoodscentscompany.com/data/rw1523121.html
http://www.thegoodscentscompany.com/data/rw1523121.html
https://www.benchchem.com/product/b3050401?utm_src=pdf-body
https://www.benchchem.com/product/b3050401?utm_src=pdf-body
https://www.echemi.com/sds/2-ethyl-13-dioxolane-pid_Seven17404.html
https://fr.cpachem.com/msds?num=SB45684&dnl=sd_-_2-Ethyl-4-methyl-1%2C3-dioxolane_%5BCAS_4359-46-0%5D_%28SB45684%29_%28EU%29.pdf
https://pim-resources.coleparmer.com/sds/69667.pdf
https://fr.cpachem.com/msds?num=SB45684&dnl=sd_-_2-Ethyl-4-methyl-1%2C3-dioxolane_%5BCAS_4359-46-0%5D_%28SB45684%29_%28EU%29.pdf
https://pim-resources.coleparmer.com/sds/69667.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.

[6]

Hand Protection: Wear chemical-impermeable gloves. Butyl rubber or Viton™ are

recommended for handling solvents of this class. Nitrile gloves may be suitable for incidental

contact but should be changed immediately upon contamination.[7] Always inspect gloves for

integrity before use.

Skin and Body Protection: A flame-resistant lab coat and closed-toe shoes are mandatory.

For larger quantities or tasks with a higher risk of splashing, consider additional protective

clothing.

Respiratory Protection: If working outside of a fume hood or if exposure limits are likely to be

exceeded, a full-face respirator with an appropriate organic vapor cartridge is required.[6]

Handling Procedure
Container Inspection: Before use, inspect the container for any damage or leaks.

Dispensing: Use spark-proof tools for opening and dispensing.[6] Pour carefully to avoid

splashing.

Storage: Store the container tightly closed in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and strong acids.[2][6]

Emergency and Disposal Plan
A clear plan for emergencies and waste disposal is critical to maintaining a safe laboratory

environment.

Emergency Procedures
Spill Response:

Alert Personnel: Immediately notify others in the vicinity.
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Evacuate: If the spill is large or in a poorly ventilated area, evacuate immediately.

Control Ignition Sources: If safe to do so, remove all sources of ignition.

Containment: For minor spills, use an inert absorbent material (e.g., sand, vermiculite) to

contain the spill.[8] Work from the outside in to prevent spreading. Do not use combustible

materials like paper towels to absorb the bulk of the spill.

Cleanup: Scoop the absorbent material into a designated, labeled hazardous waste

container using spark-proof tools.[8]

Decontamination: Clean the spill area with soap and water, collecting the cleaning

materials for disposal as hazardous waste.

Major Spills: For large spills, evacuate the area and contact your institution's

Environmental Health and Safety (EHS) department or emergency response team.

First Aid:

Inhalation: Move the affected person to fresh air. Seek medical attention if symptoms

occur.

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with

plenty of water for at least 15 minutes.[9]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[9] Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[2]

Disposal Plan
Waste Segregation: All materials contaminated with 2-Ethyl-1,3-dioxolane, including used

gloves, absorbent materials, and empty containers, must be treated as hazardous waste.

Waste Collection:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://www.fishersci.com/store/msds?partNumber=AC271971000&productDescription=2-ETHYL-2-METHYL-1%2C3-DIO+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC271971000&productDescription=2-ETHYL-2-METHYL-1%2C3-DIO+100ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/69667.pdf
https://www.benchchem.com/product/b3050401?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use a designated, properly labeled, and sealed container for all 2-Ethyl-1,3-dioxolane
waste.

The container should be stored in a well-ventilated area, away from ignition sources and

incompatible materials.

Final Disposal:

Disposal must be conducted through a licensed chemical destruction facility or a

controlled incineration process with flue gas scrubbing.[6]

Do not discharge 2-Ethyl-1,3-dioxolane or its waste into the sewer system.[6]

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's EHS department for specific disposal procedures.

Workflow for Handling 2-Ethyl-1,3-dioxolane
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Caption: Workflow for the safe handling and disposal of 2-Ethyl-1,3-dioxolane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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